Cas no 2172218-03-8 ((5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine)

• Product Name: (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine
• CAS No: 2172218-03-8
• MF: C₁₄H₂₆N₄
• MW: 250.383042812347
• CID: 5807466
• PubChem ID: 165591774
• Update Time: 2025-10-28

(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine
• [(5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl](methyl)amine
• EN300-1597181
• 2172218-03-8

• Inchi： 1S/C14H26N4/c1-3-4-7-10-18-14(12-8-5-6-9-12)13(11-15-2)16-17-18/h12,15H,3-11H2,1-2H3
• InChI Key： PNPKEHJLPOTSGJ-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C(=C(CNC)N=N1)C1CCCC1

Computed Properties

• Exact Mass: 250.21574685g/mol
• Monoisotopic Mass: 250.21574685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.7Ų

Additional information on (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine

Comprehensive Overview of (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine (CAS No. 2172218-03-8)

The compound (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine, identified by its CAS No. 2172218-03-8, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate design, featuring a cyclopentyl group and a pentyl chain attached to a 1,2,3-triazole core, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its amine-functionalized triazole scaffold, which is known for its versatility in interacting with enzymes and receptors.

In recent years, the scientific community has shown a growing fascination with 1,2,3-triazole-based compounds due to their stability, synthetic accessibility, and bioactivity. The incorporation of a methylamine moiety in (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine further enhances its pharmacological profile, making it a subject of extensive study. This compound aligns with the current trend of exploring heterocyclic amines for their potential in treating various conditions, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 2172218-03-8 typically involves click chemistry, a method celebrated for its efficiency and high yield. This approach not only simplifies the production of triazole derivatives but also ensures scalability, a critical factor for pharmaceutical development. The cyclopentyl and pentyl substituents contribute to the compound's lipophilicity, which is a key consideration in drug design for optimizing membrane permeability and bioavailability.

One of the most searched questions in the context of 1,2,3-triazole compounds is their role in addressing antibiotic resistance. While (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is not an antibiotic itself, its structural features are being investigated for their potential to enhance the efficacy of existing antimicrobial agents. This aligns with the global effort to combat superbugs, a hot topic in both scientific and public domains.

Another area of interest is the compound's potential application in neurological research. The methylamine group is a common motif in neurotransmitters and neuromodulators, prompting studies into whether CAS No. 2172218-03-8 could influence synaptic activity. Such investigations are part of the broader search for novel therapeutics for neurodegenerative diseases, a highly relevant subject in today's aging population.

From a commercial perspective, the demand for triazole-based compounds like (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine is on the rise, driven by their utility in agrochemicals and materials science. The cyclopentyl ring, in particular, is valued for its conformational rigidity, which can improve the performance of liquid crystals and polymers. This dual applicability in life sciences and material engineering makes the compound a versatile asset in R&D portfolios.

In conclusion, (5-cyclopentyl-1-pentyl-1H-1,2,3-triazol-4-yl)methyl(methyl)amine (CAS No. 2172218-03-8) represents a fascinating intersection of chemistry and biology. Its multifaceted properties and alignment with contemporary research trends ensure its continued relevance in scientific exploration. As the quest for innovative solutions in healthcare and technology progresses, this compound is poised to play a pivotal role in shaping future advancements.